Cas no 1587729-03-0 (4-Chloro-1-iodo-2-(trifluoromethoxy)benzene)

• Product Name: 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene
• CAS No: 1587729-03-0
• MF: C₇H₃ClF₃IO
• MW: 322.450803995132
• MDL: MFCD31539986
• CID: 5561933
• PubChem ID: 90074097
• Update Time: 2025-05-21

4-Chloro-1-iodo-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene
• 5-Chloro-2-iodo(trifluoromethoxy)benzene

• MDL： MFCD31539986
• Inchi： 1S/C7H3ClF3IO/c8-4-1-2-5(12)6(3-4)13-7(9,10)11/h1-3H
• InChI Key： DUODVRGIROJIBV-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(Cl)C=C1OC(F)(F)F

Additional information on 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene

4-Chloro-1-iodo-2-(trifluoromethoxy)benzene: A Comprehensive Overview

The compound 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene, identified by the CAS number 1587729-03-0, is a highly specialized aromatic compound with a unique combination of substituents. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The structure of this compound features a benzene ring substituted with three distinct groups: a chlorine atom at the 4-position, an iodine atom at the 1-position, and a trifluoromethoxy group (-OCF3) at the 2-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and stability.

The synthesis of 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to achieve this compound. The presence of electron-withdrawing groups like -Cl and -OCF3 facilitates certain types of reactions while hindering others, making the synthesis process both challenging and intriguing. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most notable applications of 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene is in the field of drug discovery. The trifluoromethoxy group is known for its ability to enhance metabolic stability and bioavailability in pharmaceutical compounds. This makes 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene an ideal building block for designing new drug candidates targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. Recent studies have demonstrated its potential as a lead compound in developing inhibitors for kinases and other enzyme targets.

In addition to its pharmaceutical applications, 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene has found utility in materials science. The iodine substituent at the 1-position makes it a valuable precursor for synthesizing advanced materials such as organic semiconductors and optoelectronic devices. The trifluoromethoxy group contributes to the molecule's high thermal stability and chemical resistance, which are critical properties for these applications. Researchers have explored its use in creating self-assembled monolayers (SAMs) and polymer-based composites with tailored electronic properties.

The electronic properties of 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into the molecule's frontier molecular orbitals (FMOs), which are crucial for understanding its reactivity in various chemical transformations. The presence of electron-withdrawing groups like -Cl and -OCF3 significantly lowers the energy levels of the highest occupied molecular orbital (HOMO), making the molecule more susceptible to nucleophilic attacks.

From an environmental perspective, 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene exhibits low toxicity towards aquatic organisms under standard testing conditions. Its environmental fate studies indicate that it undergoes slow degradation under UV light and microbial action, suggesting that it has limited persistence in natural ecosystems. However, further research is needed to fully understand its long-term impact on various environmental compartments.

In conclusion, 4-Chloro-1-iodo-2-(trifluoromethoxy)benzene is a versatile compound with promising applications across multiple disciplines. Its unique combination of substituents provides it with distinctive electronic properties that make it valuable for both academic research and industrial applications. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.